Cas no 920230-32-6 (1-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine)

• Product Name: 1-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine
• CAS No: 920230-32-6
• MF: C₂₃H₂₀F₃N₇O
• MW: 467.446413993835
• CID: 5496166
• Update Time: 2025-07-01

1-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• [4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• 1-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine

• Inchi： 1S/C23H20F3N7O/c24-23(25,26)18-8-4-7-17(13-18)22(34)32-11-9-31(10-12-32)20-19-21(28-15-27-20)33(30-29-19)14-16-5-2-1-3-6-16/h1-8,13,15H,9-12,14H2
• InChI Key： MZADHVHSWWABIH-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(CC4=CC=CC=C4)N=NC=32)CC1)(C1=CC=CC(C(F)(F)F)=C1)=O

Additional information on 1-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine

Comprehensive Analysis of 1-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}-4-[3-(trifluoromethyl)benzoyl]piperazine (CAS No. 920230-32-6)

The compound 1-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}-4-[3-(trifluoromethyl)benzoyl]piperazine (CAS No. 920230-32-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidine core and a trifluoromethylbenzoylpiperazine moiety, makes it a promising candidate for drug discovery, particularly in targeting kinase inhibition and GPCR modulation. Researchers are increasingly exploring its potential in cancer therapy, neurodegenerative diseases, and inflammatory disorders, aligning with current trends in precision medicine.

One of the most searched questions in the field is: "What are the applications of triazolopyrimidine derivatives in drug development?" This compound’s triazolopyrimidine scaffold is known for its versatility in interacting with biological targets, often mimicking purine bases in DNA. Combined with the trifluoromethyl group—a hallmark of modern medicinal chemistry due to its metabolic stability and lipophilicity—this molecule exhibits enhanced bioavailability and target specificity. Such properties are critical for addressing drug resistance, a major challenge in oncology and infectious disease research.

From a synthetic chemistry perspective, the incorporation of the benzyl-triazolopyrimidine and piperazine segments requires meticulous optimization. Recent publications highlight innovative routes for its synthesis, emphasizing green chemistry principles to reduce environmental impact. This aligns with the growing demand for sustainable pharmaceutical manufacturing, a topic frequently queried in academic and industrial forums. The compound’s CAS No. 920230-32-6 serves as a crucial identifier for researchers tracking its patent status or toxicological profiles in regulatory databases.

In computational drug design, 1-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}-4-[3-(trifluoromethyl)benzoyl]piperazine is often studied via molecular docking simulations. Its affinity for ATP-binding pockets in kinases or allosteric sites in receptors makes it a valuable tool for virtual screening. These applications resonate with the rise of AI-driven drug discovery, a hot topic in 2024, where users frequently search for "how AI accelerates kinase inhibitor development."

Safety and efficacy remain paramount in preclinical studies. While this compound is not classified as hazardous, its pharmacokinetic parameters (e.g., CYP450 interactions and plasma half-life) are under investigation. Such data are vital for answering common queries like "What are the ADME properties of triazolopyrimidine-based drugs?"—a frequent concern among pharmacologists.

In summary, CAS No. 920230-32-6 represents a cutting-edge example of rational drug design, bridging chemical innovation with therapeutic potential. Its multifaceted applications—from targeted therapy to computational modeling—position it at the forefront of contemporary biomedical research, addressing both scientific curiosity and industrial demand.